4-Chloro-2,6-dimethyl-5-(1-ethoxyvinyl)pyrimidine

• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 4-chloro-5-(1-ethoxyethenyl)-2,6-dimethylpyrimidine
• InChI: InChI=1S/C10H13ClN2O/c1-5-14-7(3)9-6(2)12-8(4)13-10(9)11/h3,5H2,1-2,4H3
• InChI Key: FZENNRGDNCPMNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C1=C(N=C(N=C1Cl)C)C

Description

4-Chloro-2,6-dimethyl-5-(1-ethoxyvinyl)pyrimidine is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2,6-dimethyl-5-iodopyrimidine (13.5 g, 0.050 mol), (1ethoxyvinyl)tributyltin (20.0 g, 0.055 mol), lithium chloride (6.4 g, 0.150 mol), tetrakis(triphenylphosphine)palladium(0) (1.7 g, 0.0015 mol), and dioxane (100 mL) was heated under reflux for 23 h. Additional tetrakis(triphenylphosphine)palladium(0) (1.1 g, 0.0010 mol) was added and heating was continued for 25 h. The mixture was cooled, diluted with EtOAc, and ! N KF (100 mL) was added. The solids were removed by filtration through Celite and the layers were separated. The organic phase was washed with pH 7 phosphate buffer (100 mL), brine (100 mL), dried MgSO4), and concentrated. Purification by flash chromatography (twice; 5-10% EtOAc/hexane) gave 6.44 g (61%) of product as a colorless oil.